Cas no 1806799-41-6 (2-Amino-4-(aminomethyl)-3-(difluoromethyl)pyridine-5-carboxylic acid)

• Product Name: 2-Amino-4-(aminomethyl)-3-(difluoromethyl)pyridine-5-carboxylic acid
• CAS No: 1806799-41-6
• MF: C₈H₉F₂N₃O₂
• MW: 217.172768354416
• CID: 4857462
• Update Time: 2025-06-11

2-Amino-4-(aminomethyl)-3-(difluoromethyl)pyridine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Amino-4-(aminomethyl)-3-(difluoromethyl)pyridine-5-carboxylic acid

• Inchi： 1S/C8H9F2N3O2/c9-6(10)5-3(1-11)4(8(14)15)2-13-7(5)12/h2,6H,1,11H2,(H2,12,13)(H,14,15)
• InChI Key： KXFIWIQQTSAQTE-UHFFFAOYSA-N
• SMILES： FC(C1C(N)=NC=C(C(=O)O)C=1CN)F

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 240
• XLogP3: -2.8
• Topological Polar Surface Area: 102

Additional information on 2-Amino-4-(aminomethyl)-3-(difluoromethyl)pyridine-5-carboxylic acid

Professional Introduction to 2-Amino-4-(aminomethyl)-3-(difluoromethyl)pyridine-5-carboxylic Acid (CAS No. 1806799-41-6)

2-Amino-4-(aminomethyl)-3-(difluoromethyl)pyridine-5-carboxylic acid, identified by its Chemical Abstracts Service Number (CAS No. 1806799-41-6), is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, featuring a pyridine core with multiple functional groups, presents a unique structural framework that makes it a valuable intermediate in the development of novel therapeutic agents.

The molecular structure of 2-amino-4-(aminomethyl)-3-(difluoromethyl)pyridine-5-carboxylic acid incorporates several key features that contribute to its chemical reactivity and biological potential. The presence of an amino group at the 2-position, aminomethyl group at the 4-position, and a difluoromethyl group at the 3-position introduces diverse sites for functionalization, enabling chemists to tailor its properties for specific applications. Additionally, the carboxylic acid moiety at the 5-position provides a versatile handle for further derivatization, making this compound a versatile building block in synthetic chemistry.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various biological pathways relevant to human health. The structural motifs present in 2-amino-4-(aminomethyl)-3-(difluoromethyl)pyridine-5-carboxylic acid align well with those found in many biologically active compounds, particularly those targeting enzymes and receptors involved in metabolic diseases, inflammation, and cancer. The pyridine scaffold is particularly well-studied for its ability to interact with biological targets due to its planar aromatic system and ability to form hydrogen bonds.

One of the most compelling aspects of this compound is its potential as a precursor for the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways, and dysregulation of these pathways is implicated in numerous diseases, including cancer. The combination of amino and aminomethyl groups in 2-amino-4-(aminomethyl)-3-(difluoromethyl)pyridine-5-carboxylic acid allows for the facile introduction of pharmacophores that can modulate kinase activity. Furthermore, the difluoromethyl group is known to enhance metabolic stability and binding affinity, making it an attractive feature for drug design.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of small molecules to biological targets with remarkable accuracy. By leveraging molecular docking simulations, scientists have been able to identify how 2-amino-4-(aminomethyl)-3-(difluoromethyl)pyridine-5-carboxylic acid interacts with various protein targets. These studies have revealed that the compound can effectively bind to active sites of kinases, potentially leading to the development of potent inhibitors. Such computational approaches are increasingly integral to drug discovery pipelines, as they allow for rapid screening of large libraries of compounds.

The synthesis of 2-amino-4-(aminomethyl)-3-(difluoromethyl)pyridine-5-carboxylic acid presents both challenges and opportunities for synthetic chemists. The introduction of multiple functional groups necessitates careful planning to ensure regioselectivity and yield optimization. However, recent methodologies have improved the efficiency of multi-step syntheses, making it more feasible to produce this compound on a scalable basis. Advances in catalytic processes and green chemistry principles have also contributed to more sustainable synthetic routes.

In addition to its applications in drug discovery, 2-amino-4-(aminomethyl)-3-(difluoromethyl)pyridine-5-carboxylic acid has shown promise as a tool compound in biochemical research. Its well-defined structure allows researchers to use it as a substrate or inhibitor in enzyme kinetics studies, helping to elucidate mechanisms of action for various biological processes. Furthermore, its versatility makes it suitable for use in library synthesis efforts aimed at identifying novel bioactive molecules.

The future direction of research involving 2-amino-4-(aminomethyl)-3-(difluoromethyl)pyridine-5-carboxylic acid is likely to be shaped by ongoing discoveries in genomics and proteomics. As our understanding of biological pathways continues to expand, so too will the demand for specialized intermediates like this one. By integrating insights from structural biology and computational modeling, chemists can design derivatives of this compound that exhibit enhanced potency and selectivity against disease-causing targets.

In conclusion, 2-amino-4-(aminomethyl)-3-(difluoromethyl)pyridine-5-carboxylic acid (CAS No. 1806799-41-6) represents a significant asset in the pharmaceutical chemist’s toolkit. Its unique structural features and potential applications in drug development make it a compound worthy of continued investigation. As research progresses, we can expect further innovations arising from its use in both academic and industrial settings.